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Compound of Interest

Compound Name: Isoprocarb

Cat. No.: B1672275

1. Introduction

Isoprocarb, also known as MIPC, is a carbamate insecticide widely utilized in agriculture,
particularly for controlling insect pests in rice cultivation.[1] As a non-systemic insecticide, it
acts primarily through contact and stomach poisoning, providing a rapid knockdown effect
against a range of sucking insects.[1][2][3][4] Its primary targets in rice agroecosystems include
planthoppers and leafhoppers, which are among the most destructive pests threatening rice
production in Asia.[1][5][6]

2. Mechanism of Action

Isoprocarb's mode of action is the inhibition of the enzyme acetylcholinesterase (AChE) within
the insect's nervous system.[4][5][7] AChE is crucial for breaking down the neurotransmitter
acetylcholine (ACh) in the synaptic cleft. By blocking AChE, isoprocarb causes an
accumulation of ACh, leading to continuous and excessive nerve stimulation. This results in
paralysis, and ultimately, the death of the insect, often observable within hours of application.[1]

[51[7]
3. Application Strategies in Rice

o Target Pests: Primarily effective against rice leafhoppers and planthoppers, such as the
Brown Planthopper (Nilaparvata lugens) and the White-backed Planthopper (Sogatella
furcifera).[1][3][5]
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Dosage: Recommended application rates typically range from 250 to 1200 grams of active
ingredient per hectare (g/ha), depending on the formulation, pest pressure, and specific crop.

[2][5]

Timing and Method: For optimal results, isoprocarb should be applied during the early
stages of a pest infestation.[5] It is commonly applied as a foliar spray using equipment that
ensures thorough coverage of the rice plant's leaves and stems.[5] In some practices for
controlling planthoppers, flooding the rice field with 1-2 cm of water after application is
suggested to drown pests that have been stupefied by the insecticide.[1]

Formulations: Isoprocarb is commonly available as Wettable Powder (WP) and Emulsifiable
Concentrate (EC).[5]

Tank Mixtures: To broaden the spectrum of control and manage resistance, isoprocarb is
often mixed with other insecticides such as imidacloprid, chlorpyrifos, thiamethoxam, and
deltamethrin.[1][5][8]

. Insecticide Resistance

The extensive and repeated use of isoprocarb has led to the development of resistance in
some key rice pest populations. Monitoring studies in China have documented varying levels of
resistance in the White-backed Planthopper (Sogatella furcifera).

e From 2011 to 2021, field populations of S. furcifera in Central China showed resistance
ratios (RR) to isoprocarb ranging from 1.4 to 11.5-fold.[9]

o A separate study monitoring populations from 2019-2020 found low to moderate resistance
levels, with RR values between 2.78 and 22.85-fold.[10]

This development of resistance underscores the need for integrated pest management (IPM)
strategies, including the rotation of insecticides with different modes of action, to preserve the
efficacy of isoprocarb.

5. Environmental Fate and Ecotoxicology

o Soil Persistence: Isoprocarb has a relatively short residual period.[1] Its half-life (DT50) in
paddy soil conditions is reported to be between 3 and 20 days.[2]
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e Residues: A study on a 25% isoprocarb and chlorpyrifos EC formulation applied to rice
showed that 33 days after the final application, isoprocarb residues were <0.049 mg/kg in
rice grains and were not detected in the soil. These levels were below the maximum residue
limit (MRL) of 0.20 mg/kg set in China.[11]

» Non-Target Organisms: Isoprocarb exhibits moderate to high toxicity to various non-target
aquatic organisms.[2][7] Research has also shown that it can induce acute toxicity in
developing zebrafish embryos, causing vascular malformation and other developmental
abnormalities.[12][13]

Data Presentation

Table 1. General Properties and Recommended Application of Isoprocarb

Parameter Description Source(s)
Insecticide Class Carbamate [11[7]
Common Name Isoprocarb (MIPC) [1]

Acetylcholinesterase (AChE)

Mode of Action o [4][5]
inhibitor

Primary Action Contact and stomach poison [1112]14]

Target Rice Pests Leafhoppers, Planthoppers [21[31[5]

) Wettable Powder (WP),
Common Formulations - [5]
Emulsifiable Concentrate (EC)

Recommended Dosage 250-1200 g a.i./ha [2][5]

Table 2: Resistance and Efficacy Data for Isoprocarb against Rice Pests
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Pest Species Region/Year Parameter Value Source(s)
Sogatella Central China Resistance Ratio

, 1.4 —11.5-fold [9]
furcifera (2011-2021) (RR)
Sogatella China (2019- Resistance Ratio

_ 2.78 —22.85-fold  [10]
furcifera 2020) (RR)

Table 3: Ecotoxicology and Residue Data for Isoprocarb

Parameter Organism/Matrix Value Source(s)
Acute 96-hour LC50 Carp 22 mg/L [2]
Daphnia magna
Acute 48-hour EC50 o 0.024 mg/L [2]
(aquatic invertebrate)
Soil Half-Life (DT50) Paddy soil conditions 3-20 days [2]
] o ) 33 days post-
Residue in Rice Grain T <0.049 mg/kg [11]
application
] ] ) 33 days post-
Residue in Soll Not Detected [11]

application

Experimental Protocols

Protocol 1: Rice-Stem Dipping Bioassay for Insecticide Susceptibility Testing

This protocol is adapted from methodologies used for monitoring insecticide resistance in rice
planthoppers.[9][10]

Objective: To determine the median lethal concentration (LC50) of isoprocarb for a target pest
population (e.g., Sogatella furcifera).

Materials:

 Isoprocarb technical grade
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» Acetone (for stock solution)

e Triton X-100 (surfactant)

o Distilled water

o Healthy rice seedlings (approx. 30 days old)

e Third-instar nymphs of the target pest

¢ 500 mL plastic cups or similar containers

o Moistened cotton wool

e Environmental chamber (27 = 1°C, 70-80% RH, 16:8 L:D photoperiod)

Methodology:

e Preparation of Insecticide Solutions:

o Prepare a high-concentration stock solution of isoprocarb in acetone.

o Create a series of at least five graded serial dilutions using distilled water containing 0.1%
Triton X-100 to ensure proper mixing and adherence.

o A control solution should be prepared with only distilled water and 0.1% Triton X-100.[10]

o Treatment of Rice Seedlings:

o Bundle rice seedlings at the base.

o Dip the stems and leaves into each respective insecticide dilution (and the control
solution) for 30 seconds.

o Allow the seedlings to air-dry completely (approx. 1-2 hours) at room temperature.

e |nsect Infestation:

o Wrap the roots of the treated, dried rice seedlings with moistened cotton wool.
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o Place the seedlings into the 500 mL plastic cups.
o Introduce 15-20 third-instar nymphs into each cup.[10]

o Cover the cups with a perforated lid or fine mesh to allow for ventilation while preventing
escape.

 Incubation and Assessment:
o Place the cups in an environmental chamber under the specified conditions.

o Assess insect mortality after 72-96 hours of exposure.[9][10] Nymphs that are unable to
move when prodded with a fine brush are considered dead.

o Data Analysis:
o Correct the mortality data for control mortality using Abbott's formula if necessary.

o Use probit analysis to calculate the LC50 value, its 95% confidence intervals, and the
slope of the dose-response curve.

o The Resistance Ratio (RR) can be calculated by dividing the LC50 of the field population
by the LC50 of a known susceptible laboratory strain.

Protocol 2: Outline for Residue Analysis in Rice and Soil by GC-NPD

This protocol is a generalized outline based on the methodology described for analyzing
isoprocarb and chlorpyrifos residues.[11]

Objective: To quantify the concentration of isoprocarb residues in rice grain and soil samples.
Materials:

e Rice grain and soil samples from treated and control plots

» Isoprocarb analytical standard

o Acetonitrile (or other suitable extraction solvent)
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* QUEChERS extraction salts or equivalent

e Solid Phase Extraction (SPE) cartridges for cleanup

e Gas Chromatograph with a Nitrogen-Phosphorus Detector (GC-NPD)

Methodology:

o Sample Preparation and Extraction:
o Homogenize rice grain samples into a fine powder. Sieve soil samples to remove debris.
o Weigh a representative subsample of the homogenized matrix.

o Perform a solvent extraction, typically using acetonitrile, often as part of a QUEChERS
(Quick, Easy, Cheap, Effective, Rugged, and Safe) method. This involves adding the
solvent and specific salts to the sample, followed by vigorous shaking and centrifugation to
separate the layers.

o Extract Cleanup:
o Take an aliquot of the supernatant from the extraction step.

o Pass the extract through a cleanup column (e.g., a dispersive SPE with materials like PSA
and C18) to remove interfering co-extractives such as fatty acids and pigments.

o Centrifuge and collect the cleaned extract.

e Analysis by GC-NPD:

o

Concentrate the final extract to a small volume under a gentle stream of nitrogen.

[¢]

Inject a known volume of the sample into the GC-NPD system.

[¢]

The GC separates the components of the mixture based on their volatility and interaction
with the column's stationary phase. The NPD provides selective and sensitive detection for
nitrogen-containing compounds like isoprocarb.
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¢ Quantification:

o Prepare a calibration curve using analytical standards of isoprocarb of known
concentrations.

o Compare the peak area of isoprocarb in the sample chromatogram to the calibration
curve to determine its concentration.

o Express the final residue level in mg/kg of the original sample weight.
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Caption: Mechanism of Isoprocarb: Inhibition of Acetylcholinesterase (AChE).
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Caption: Workflow for a Rice-Stem Dipping Bioassay.
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Caption: Cycle of Isoprocarb Use and Insecticide Resistance Development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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